Cas no 861619-78-5 (3,4-Diamino-6-chloro-2-methylphenol)

• Product Name: 3,4-Diamino-6-chloro-2-methylphenol
• CAS No: 861619-78-5
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 718376
• Update Time: 2023-08-03

3,4-Diamino-6-chloro-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,3,4-diamino-6-chloro-2-methyl-
• o-Cresol, 3,4-diamino-6-chloro- (2CI)
• 3,4-Diamino-6-chloro-2-methylphenol

• Inchi： 1S/C7H9ClN2O/c1-3-6(10)5(9)2-4(8)7(3)11/h2,11H,9-10H2,1H3
• InChI Key： VKLJPSZPRFUOKG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C)C=1O)N)N

Computed Properties

• Exact Mass: 172.04
• Monoisotopic Mass: 172.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3